Cas no 389121-59-9 (2-Quinoxalinecarboxylic acid, 3-methyl-, phenylmethyl ester)

• Product Name: 2-Quinoxalinecarboxylic acid, 3-methyl-, phenylmethyl ester
• CAS No: 389121-59-9
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• MDL: MFCD30725939
• CID: 1494504
• PubChem ID: 11448818
• Update Time: 2025-09-20

2-Quinoxalinecarboxylic acid, 3-methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxylic acid, 3-methyl-, phenylmethyl ester
• benzyl 3-methylquinoxaline-2-carboxylate
• MFCD30725939
• 389121-59-9
• DTXSID40466262
• 3-Methyl-quinoxaline-2-carboxylic acid benzyl ester
• 3-Methylquinoxaline-2-carboxylic acid benzyl ester

• MDL： MFCD30725939
• Inchi： 1S/C17H14N2O2/c1-12-16(19-15-10-6-5-9-14(15)18-12)17(20)21-11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key： BGEFIJNJKJDLID-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)N=C2C=CC=CC2=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 278.10562
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08

2-Quinoxalinecarboxylic acid, 3-methyl-, phenylmethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)